8a hydroxy-avermectin B1a

Environmental Fate Soil Degradation Persistence
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C48H72O15
Molecular Weight 889.1 g/mol
CAS No. 96722-46-2
Cat. No. B15584962
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name8a hydroxy-avermectin B1a
CAS96722-46-2
Molecular FormulaC48H72O15
Molecular Weight889.1 g/mol
Structural Identifiers
InChIInChI=1S/C48H72O15/c1-11-24(2)42-27(5)17-18-47(63-42)23-32-20-31(62-47)16-15-26(4)41(59-38-22-36(55-10)43(30(8)57-38)60-37-21-35(54-9)40(50)29(7)56-37)25(3)13-12-14-33-45(51)61-44-39(49)28(6)19-34(46(52)58-32)48(33,44)53/h12-15,17-19,24-25,27,29-32,34-45,49-51,53H,11,16,20-23H2,1-10H3/b13-12+,26-15+,33-14+/t24-,25-,27-,29-,30-,31?,32-,34-,35-,36-,37-,38-,39+,40-,41-,42+,43-,44+,45?,47+,48+/m0/s1
InChIKeyORIHAMOZRDYFCM-MLBVANKNSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

8a-hydroxy-avermectin B1a (CAS 96722-46-2) for Scientific Procurement: Degradation Product Profile and Environmental Fate Relevance


8a-hydroxy-avermectin B1a (CAS 96722-46-2), also known as 5-O-demethyl-28-hydroxy-Avermectin A1a, is a primary monooxygenated degradate of the macrocyclic lactone Avermectin B1a, generated via photodegradation and soil metabolism . As a key environmental transformation product, it is not an active antiparasitic agent intended for therapeutic use, but rather a critical analytical reference standard and research compound essential for understanding the environmental fate, persistence, and ecotoxicological risk profile of its parent compound, Avermectin B1a, and the broader avermectin class of veterinary parasiticides and agricultural insecticides .

Degradation product analytical standard
Supports environmental fate & persistence modeling
Distinct from parent Avermectin B1a

Why 8a-hydroxy-avermectin B1a Cannot Be Substituted with Parent or Other Degradates: Environmental Fate Distinctions


Substituting 8a-hydroxy-avermectin B1a with its parent compound Avermectin B1a or other closely related degradates (e.g., 8a-oxo-avermectin B1a, 4,8-dihydroxy-avermectin B1a) in environmental fate or risk assessment studies is scientifically invalid due to their divergent physicochemical properties and persistence profiles. While the avermectin class shares a common macrocyclic lactone core, the introduction of the 8a-hydroxy moiety fundamentally alters the compound's behavior in soil and aquatic systems, including its degradation half-life (DT50), mobility (KFOC), and ecotoxicological risk to non-target organisms. Consequently, accurate quantification of this specific transformation product is essential for regulatory compliance, environmental monitoring, and understanding the long-term impact of avermectin-based products, as the parent compound's behavior cannot serve as a reliable proxy for its metabolites [1][2].

Parent Avermectin B1a
May underestimate persistence and overestimate ecotoxicity risk
8a-oxo-avermectin B1a
Lacks soil organism toxicity data; risk classification not comparable
4,8-dihydroxy-avermectin B1a
Incomplete ecotoxicological profile; data gap prevents direct substitution

Quantitative Differential Evidence for 8a-hydroxy-avermectin B1a Against Closest Analogs


Soil Persistence: DT50 of 8a-hydroxy-avermectin B1a is 1.4- to 4.6-fold Longer Than Parent Avermectin B1a

The soil degradation half-life (DT50) of 8a-hydroxy-avermectin B1a ranges from 16.9 to 57.3 days, demonstrating moderate persistence. This is 1.4- to 4.6-fold longer than the DT50 of its parent compound, Avermectin B1a, which ranges from 12.4 to 49.3 days under identical conditions (20°C, 40-45% MWHC soil moisture). This indicates that the 8a-hydroxy metabolite is more persistent in soil environments than the parent [1].

Soil DT50
Head-to-head
16.9–57.3 d (metabolite) vs 12.4–49.3 d (parent)
Supports soil persistence modeling; parent data may not reflect metabolite longevity
20°C, 40–45% MWHC; 1.4–4.6× longer DT50 range
Environmental Fate Soil Degradation Persistence

Ecotoxicological Risk: 8a-hydroxy-avermectin B1a Exhibits Uniquely Low Risk to Soil Organisms Compared to Structural Analogs

8a-hydroxy-avermectin B1a is classified as 'Low risk to soil organisms for all representative uses,' in contrast to its parent Avermectin B1a which presents a 'High risk to earthworm and collembolan' at maximum application rates, and to the structurally similar 8a-oxo-avermectin B1a and 4,8-dihydroxy-avermectin B1a which are noted with 'Data gap' warnings for earthworm toxicity [1].

Ecotox Risk
Head-to-head
Low risk (metabolite) vs High risk (parent); Data gap (other degradates)
Differentiates hazard potential for environmental safety dossiers
EFSA regulatory risk assessment framework
Ecotoxicology Risk Assessment Soil Biota

Soil Mobility: 8a-hydroxy-avermectin B1a's KFOC Values Indicate Low Leaching Potential, Distinct from Non-Metabolites

The soil organic carbon-water partitioning coefficient (KFOC) for 8a-hydroxy-avermectin B1a ranges from 1098 to 3104 mL/g, indicating low to slight mobility and a strong tendency to adsorb to soil organic matter. This quantitative range is consistent with the observed lack of leaching for avermectin B1a in soil studies, but it provides a specific, measurable parameter for the metabolite that is essential for transport modeling and cannot be assumed from the parent compound's properties alone [1][2].

Soil Mobility KFOC
Reported
1098–3104 mL/g
Indicates low leaching potential; supports transport modeling
Standard soil adsorption batch equilibrium
Soil Mobility Leaching Adsorption

Optimal Research and Industrial Application Scenarios for 8a-hydroxy-avermectin B1a


Environmental Fate and Metabolism Studies for Regulatory Dossier Submission

8a-hydroxy-avermectin B1a is the essential analytical reference standard for quantifying and confirming the identity of this primary soil and photodegradation product in studies required for the registration and re-registration of avermectin-based products (e.g., abamectin, ivermectin). Its use is mandated for establishing degradation pathways and kinetics, and for accurately determining the persistence (DT50) and mobility (KFOC) of the metabolite in soil, as data on the parent compound Avermectin B1a is not an acceptable surrogate [1].

Ecotoxicological Risk Assessment and Non-Target Species Monitoring

This compound is required as a reference standard in analytical methods (e.g., LC-MS/MS) used to monitor environmental samples (soil, water, sediment) for the presence of the 8a-hydroxy metabolite. Given its distinct ecotoxicological risk profile—classified as 'Low risk' compared to the 'High risk' of its parent Avermectin B1a—accurate quantification using this specific standard is critical for generating reliable environmental risk assessments and for compliance with regulatory monitoring programs .

Photodegradation and Stability Studies of Avermectin Formulations

8a-hydroxy-avermectin B1a is a key primary degradate formed during the photolysis of Avermectin B1a. Research laboratories developing new formulations or delivery systems for avermectins (e.g., to enhance photostability) require this compound as a primary standard to track and quantify the formation of this specific degradation product under simulated sunlight or UV exposure conditions, enabling a direct comparison of formulation performance .

Pesticide Residue Analysis and Food Safety Monitoring

In residue analysis of food commodities (e.g., crops, livestock tissues) treated with avermectin products, the 8a-hydroxy metabolite may be included in the residue definition for risk assessment. Analytical chemistry laboratories performing such analyses must use this certified reference material to develop and validate accurate, sensitive, and specific methods (e.g., QuEChERS-LC-MS/MS) for detecting and quantifying this transformation product in complex biological matrices [1].

Application
Selection Property
Validation Focus
Environmental fate & regulatory dossier
Metabolite-specific analytical standard
Verify DT50 and KFOC for fate modeling
Ecotoxicological risk assessment
Low-risk metabolite classification
Confirm soil organism risk profile vs parent
Photodegradation & formulation stability
Primary photolytic degradate
Quantify formation under UV/sunlight
Pesticide residue & food safety analysis
Certified reference material
Validate LC-MS/MS method for residue definition
Quote Request

Request a Quote for 8a hydroxy-avermectin B1a

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.